2-Ethoxy-4-trifluoromethyl-benzoic acid ethyl ester

• Molecular Formula: C12H13F3O3
• Molecular Weight: 262.22 g/mol
• IUPAC Name: ethyl 2-ethoxy-4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C12H13F3O3/c1-3-17-10-7-8(12(13,14)15)5-6-9(10)11(16)18-4-2/h5-7H,3-4H2,1-2H3
• InChI Key: OZNQFKMFSOCIHA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(F)(F)F)C(=O)OCC

Description

2-Ethoxy-4-trifluoromethyl-benzoic acid ethyl ester is a useful research compound. Its molecular formula is C12H13F3O3 and its molecular weight is 262.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-hydroxy-4-trifluoromethyl-benzoic acid (5 g, 24.258 mmol, Matrix Scientific) in ethanol (50 mL) were added potassium carbonate (8.38 g, 60.645 mmol) and ethyl iodide (7.68 mL, 97.032 mmol). The reaction mixture was heated at gentle reflux for 4 h then concentrated in vacuo. The residue was taken in petroleum ether and water, and the layers were separated. The product was extracted with petroleum ether (1×). The organic layers were washed with brine (1×), dried over anhydrous sodium sulfate, filtered and concentrated. Purification of the crude residue by flash chromatography (40 g of silica gel, eluting with 10% ethyl acetate in hexane) gave 2-ethoxy-4-trifluoromethyl-benzoic acid ethyl ester as colorless oil (4.68 g, 74%).